Cas no 630113-98-3 (1H-Isoindole-1,3(2H)-dione, 4-fluoro-2-(2-methylpropyl)-)

1H-Isoindole-1,3(2H)-dione, 4-fluoro-2-(2-methylpropyl)- structure
630113-98-3 structure
Product Name:1H-Isoindole-1,3(2H)-dione, 4-fluoro-2-(2-methylpropyl)-
CAS No:630113-98-3
MF:C12H12FNO2
MW:221.227586746216
CID:1646298
Update Time:2024-09-12

1H-Isoindole-1,3(2H)-dione, 4-fluoro-2-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindole-1,3(2H)-dione, 4-fluoro-2-(2-methylpropyl)-
    • Inchi: 1S/C12H12FNO2/c1-7(2)6-14-11(15)8-4-3-5-9(13)10(8)12(14)16/h3-5,7H,6H2,1-2H3
    • InChI Key: BCOWQMCMWJNAHV-UHFFFAOYSA-N
    • SMILES: C1(=O)C2=C(C(F)=CC=C2)C(=O)N1CC(C)C

Computed Properties

  • Exact Mass: 221.08526

Experimental Properties

  • Density: 1.244±0.06 g/cm3(Predicted)
  • Boiling Point: 313.4±25.0 °C(Predicted)
  • PSA: 37.38
  • pka: -3.03±0.20(Predicted)
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